Cas no 40113-62-0 (3-(Methoxymethyl)-2,6-dimethylaniline)

3-(Methoxymethyl)-2,6-dimethylaniline structure
40113-62-0 structure
Product Name:3-(Methoxymethyl)-2,6-dimethylaniline
CAS No:40113-62-0
MF:C10H15NO
MW:165.232202768326
CID:2631282
PubChem ID:13265347
Update Time:2025-04-21

3-(Methoxymethyl)-2,6-dimethylaniline Chemical and Physical Properties

Names and Identifiers

    • 3-(methoxymethyl)-2,6-dimethylaniline
    • 40113-62-0
    • 3-(Methoxymethyl)-2,6-dimethylaniline
    • Inchi: 1S/C10H15NO/c1-7-4-5-9(6-12-3)8(2)10(7)11/h4-5H,6,11H2,1-3H3
    • InChI Key: BQCBAWIDBXWVMI-UHFFFAOYSA-N
    • SMILES: O(C)CC1C=CC(C)=C(C=1C)N

Computed Properties

  • Exact Mass: 165.115364102Da
  • Monoisotopic Mass: 165.115364102Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 35.3Ų
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